Cas no 394-74-1 ((2-benzylphenyl)(3-fluorophenyl)methanone)

• Product name: (2-benzylphenyl)(3-fluorophenyl)methanone
• CAS No: 394-74-1
• MF: C₂₀H₁₅OF
• MW: 290.3309
• CID: 924620
• PubChem ID: 264392

(2-benzylphenyl)(3-fluorophenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (2-benzylphenyl)(3-fluorophenyl)methanone
• 2-Benzyl-3-ethoxypyridin
• 2-benzyl-3-ethoxy-pyridine
• 2-Benzyl-3'-fluor-benzophenon
• 2-benzyl-3'-fluoro-benzophenone
• AG-G-03526
• CTK1G8152
• Pyridine, 3-ethoxy-2-(phenylmethyl)- (9CI)
• 394-74-1
• NSC-99474
• NSC99474
• DTXSID00960074

• Inchi： InChI=1S/C20H15FO/c21-18-11-6-10-17(14-18)20(22)19-12-5-4-9-16(19)13-15-7-2-1-3-8-15/h1-12,14H,13H2
• InChI Key： QBPOTWVGERJTLG-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)CC2=CC=CC=C2C(=O)C3=CC(=CC=C3)F

Computed Properties

• Exact Mass: 290.11075
• Monoisotopic Mass: 290.110693260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07